Cas no 2228770-26-9 (2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228770-26-9
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 5866045
• PubChem ID: 165715348
• Update Time: 2025-07-22

2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine
• 2228770-26-9
• [2-(3-fluoro-4-nitrophenyl)cyclopropyl]methanamine
• EN300-1804651

• Inchi： 1S/C10H11FN2O2/c11-9-4-6(8-3-7(8)5-12)1-2-10(9)13(14)15/h1-2,4,7-8H,3,5,12H2
• InChI Key： HUZJAQXYAJCYJH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CC1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine

Introduction to 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2228770-26-9)

2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228770-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylmethylamine moiety linked to a nitro-substituted fluoroaryl group, which confers unique structural and electronic properties. The presence of both fluorine and nitro substituents in the aromatic ring introduces distinct pharmacophoric features, making this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methanamine group, which is further connected to a phenyl ring substituted at the 3-position with a fluorine atom and at the 4-position with a nitro group. This arrangement creates a molecule with potential bioactivity arising from its ability to interact with biological targets through both hydrophobic and hydrophilic interactions. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, along with the electron-withdrawing nature of the nitro group, contributes to the compound's overall pharmacological profile.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic rings, as these modifications often enhance drug efficacy and selectivity. The nitro group in 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine further enhances its potential as a pharmacophore by providing additional sites for hydrogen bonding and electronic tuning. Such structural features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive targets for therapeutic intervention. The unique combination of substituents in 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine may enable it to bind selectively to specific kinase domains, thereby modulating their activity and potentially treating associated pathological conditions.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for their potential bioactivity. Virtual screening techniques, combined with molecular docking simulations, have been employed to evaluate how 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine interacts with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain kinases by occupying critical binding pockets through its cyclopropylmethylamine moiety and aromatic ring system. Such insights have guided experimental efforts toward optimizing its pharmacological properties.

Furthermore, the synthesis of 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine represents an example of modern synthetic organic chemistry techniques. The introduction of both fluorine and nitro groups into an aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing this complex molecule efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical approaches in drug development.

The pharmacokinetic profile of 2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine is another area of interest. Fluorinated compounds often exhibit improved metabolic stability due to the electron-withdrawing effect of fluorine, which can slow down degradation processes in vivo. Additionally, the nitro group can influence solubility and distribution properties, affecting how the compound is absorbed, distributed, metabolized, and excreted (ADME) within the body. Understanding these parameters is crucial for designing effective drug candidates that achieve optimal therapeutic outcomes while minimizing side effects.

In conclusion,2-(3-fluoro-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2228770-26-9) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of fluorine and nitro substituents on an aromatic ring suggests applications in drug discovery, particularly for targeting kinases and other enzymes involved in disease pathways. The progress made in computational modeling and synthetic chemistry has laid a strong foundation for further exploration of this compound's bioactivity and therapeutic relevance.